Cas no 909122-13-0 (2-Chloro-1-Ethoxy-3-Fluorobenzene)

2-Chloro-1-Ethoxy-3-Fluorobenzene is a halogenated aromatic ether characterized by its distinct substitution pattern of chloro, ethoxy, and fluoro groups on the benzene ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structure offers selective reactivity, enabling precise functionalization in cross-coupling reactions and nucleophilic substitutions. The presence of both electron-withdrawing (fluoro, chloro) and electron-donating (ethoxy) groups enhances its versatility in designing complex molecular architectures. High purity grades are available to meet stringent requirements for research and industrial applications. Proper handling and storage are recommended due to its sensitivity to moisture and light.

2-Chloro-1-Ethoxy-3-Fluorobenzene structure

909122-13-0 structure

Product Name:2-Chloro-1-Ethoxy-3-Fluorobenzene

CAS No:909122-13-0

MF:C₈H₈ClFO

MW:174.599925041199

MDL:MFCD24849963

CID:3165456

PubChem ID:57793074

Update Time:2025-05-20

2-Chloro-1-Ethoxy-3-Fluorobenzene Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-1-Ethoxy-3-Fluorobenzene
- JLB12213
- Z1726058748
- CS-0459467
- SCHEMBL2885551
- YUISJPJFLCRVPC-UHFFFAOYSA-N
- AKOS033756265
- 909122-13-0
- EN300-212105
- 1-Ethoxy-2-chloro-3-fluorobenzene
- MDL： MFCD24849963
- Inchi： 1S/C8H8ClFO/c1-2-11-7-5-3-4-6(10)8(7)9/h3-5H,2H2,1H3
- InChI Key： YUISJPJFLCRVPC-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1OCC)F

Computed Properties

Exact Mass: 174.0247707Da
Monoisotopic Mass: 174.0247707Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 9.2Å²

2-Chloro-1-Ethoxy-3-Fluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM460349-1g	2-chloro-1-ethoxy-3-fluorobenzene	909122-13-0	95%+	1g	$1178	2022-05-28
Apollo Scientific	PC910087-1g	1-Ethoxy-2-chloro-3-fluorobenzene	909122-13-0		1g	£580.00	2025-02-22
TRC	C374413-5mg	2-chloro-1-ethoxy-3-fluorobenzene	909122-13-0		5mg	$ 50.00	2022-04-01
TRC	C374413-10mg	2-chloro-1-ethoxy-3-fluorobenzene	909122-13-0		10mg	$ 70.00	2022-04-01
TRC	C374413-50mg	2-chloro-1-ethoxy-3-fluorobenzene	909122-13-0		50mg	$ 295.00	2022-04-01
Enamine	EN300-212105-0.05g	2-chloro-1-ethoxy-3-fluorobenzene	909122-13-0	95%	0.05g	$229.0	2023-09-16
Enamine	EN300-212105-0.1g	2-chloro-1-ethoxy-3-fluorobenzene	909122-13-0	95%	0.1g	$342.0	2023-09-16
Enamine	EN300-212105-0.25g	2-chloro-1-ethoxy-3-fluorobenzene	909122-13-0	95%	0.25g	$487.0	2023-09-16
Enamine	EN300-212105-0.5g	2-chloro-1-ethoxy-3-fluorobenzene	909122-13-0	95%	0.5g	$768.0	2023-09-16
Enamine	EN300-212105-1.0g	2-chloro-1-ethoxy-3-fluorobenzene	909122-13-0	95%	1.0g	$986.0	2023-07-06

2-Chloro-1-Ethoxy-3-Fluorobenzene Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Additional information on 2-Chloro-1-Ethoxy-3-Fluorobenzene

Comprehensive Overview of 2-Chloro-1-Ethoxy-3-Fluorobenzene (CAS No. 909122-13-0): Properties, Applications, and Industry Trends

2-Chloro-1-Ethoxy-3-Fluorobenzene (CAS No. 909122-13-0) is a specialized aromatic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This halogenated benzene derivative combines chloro, ethoxy, and fluoro substituents, offering versatile reactivity for synthetic applications. With molecular formula C₈H₈ClFO, it exhibits a molecular weight of 174.6 g/mol and typically appears as a colorless to pale yellow liquid under standard conditions.

The compound's ortho-substituted configuration influences its electronic properties, making it valuable for designing bioactive intermediates. Recent studies highlight its role in developing crop protection agents and pharmaceutical scaffolds, aligning with growing demand for sustainable chemistry solutions. Analytical characterization via GC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent industry standards for fine chemical synthesis.

In synthetic applications, 2-Chloro-1-Ethoxy-3-Fluorobenzene serves as a key precursor for cross-coupling reactions, particularly in Pd-catalyzed transformations. Its electron-withdrawing groups enhance reactivity in Suzuki-Miyaura and Buchwald-Hartwig couplings, addressing industry needs for efficient heterocyclic compound production. Researchers increasingly explore its potential in material science, where fluorinated aromatics contribute to OLED materials and liquid crystal displays.

Environmental considerations drive innovation in handling halogenated compounds. Modern green chemistry protocols utilize microwave-assisted synthesis to minimize solvent use when working with 909122-13-0. Regulatory-compliant storage recommendations include amber glass containers under inert atmosphere, reflecting best practices for oxygen-sensitive reagents. These advancements respond to frequent search queries about safe handling of fluorinated chemicals and eco-friendly synthetic routes.

Market analysts note rising demand for multi-halogenated benzenes in API manufacturing, with 2-Chloro-1-Ethoxy-3-Fluorobenzene positioned as a strategic intermediate. Patent analysis reveals growing applications in kinase inhibitor development and herbicide formulations, correlating with trending searches for next-generation agrochemicals. The compound's lipophilicity (LogP ≈ 2.8) makes it particularly valuable for optimizing bioavailability in drug design.

Quality control protocols for CAS 909122-13-0 emphasize HPLC purity analysis and residual solvent testing, addressing pharmaceutical industry concerns about impurity profiling. Thermal stability studies (decomposition >200°C) support its use in high-temperature reactions, while vapor pressure data (0.12 mmHg at 25°C) inform industrial process safety assessments. These technical specifications frequently appear in search queries related to scalable organic synthesis.

Emerging research explores the compound's potential in catalysis and coordination chemistry, where its chelating properties may enable novel ligand designs. This aligns with academic interest in fluorine-containing catalysts, a hot topic in organometallic chemistry forums. The ethoxy group's conformational flexibility also prompts investigations into molecular recognition applications, responding to searches about supramolecular chemistry building blocks.

Supply chain data indicates stable availability of 2-Chloro-1-Ethoxy-3-Fluorobenzene through specialized chemical distributors, with technical sheets emphasizing batch-to-batch consistency. Industry best practices recommend argon blanketing during storage to preserve the compound's hydrolytic stability, addressing common user concerns about shelf life of functionalized benzenes. These operational insights frequently appear in process chemistry discussions and laboratory management queries.